8-((2-hydroxyethyl)thio)-3-methyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-(2-hydroxyethylsulfanyl)-3-methyl-7-[(3-methylphenyl)methyl]purine-2,6-dione
• InChI: InChI=1S/C16H18N4O3S/c1-10-4-3-5-11(8-10)9-20-12-13(17-16(20)24-7-6-21)19(2)15(23)18-14(12)22/h3-5,8,21H,6-7,9H2,1-2H3,(H,18,22,23)
• InChI Key: MSGGCOKSMZFRJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=C(N=C2SCCO)N(C(=O)NC3=O)C
• Molecular Formula: C16H18N4O3S
• Molecular Weight: 346.4 g/mol
• CAS No.: 303973-41-3

Description

This purine-2,6-dione derivative features a 3-methyl group at position 3, a 3-methylbenzyl substituent at position 7, and a 2-hydroxyethylthio group at position 8.

Biological Activity

8-((2-hydroxyethyl)thio)-3-methyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione is a complex organic compound belonging to the purine family. Its unique structure features a purine core with various functional groups, which contribute to its biological activities. This article explores the biological activity of this compound, including its mechanisms of action, potential therapeutic applications, and relevant case studies.

Chemical Structure and Properties

The compound can be described by the following molecular formula: $C_{16}H_{18}N_{4}O_{3}S$. Its IUPAC name is 8-(2-hydroxyethylthio)-3-methyl-7-(3-methylbenzyl)-1H-purine-2,6-dione. The structure includes a hydroxyethylthio group and a methylbenzyl substituent, which may influence its interaction with biological targets.

Property	Value
Molecular Formula	C16H18N4O3S
IUPAC Name	8-(2-hydroxyethylthio)-3-methyl-7-(3-methylbenzyl)-1H-purine-2,6-dione
CAS Number	303970-01-6
Melting Point	Not specified
Solubility	Soluble in organic solvents

The biological activity of 8-((2-hydroxyethyl)thio)-3-methyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione is primarily attributed to its ability to interact with specific enzymes and nucleic acids. Preliminary studies suggest that it may inhibit enzymes involved in purine metabolism or interfere with nucleic acid synthesis. This interaction can potentially disrupt cellular processes related to growth and proliferation.

Biological Activities

Research indicates that this compound exhibits several biological activities:

• Antiviral Activity : Similar compounds have shown promise in inhibiting viral replication. The presence of the hydroxyethylthio group may enhance its interaction with viral enzymes.
• Anticancer Properties : The compound's structure suggests potential efficacy against certain cancers by inhibiting pathways essential for tumor growth.
• Enzyme Inhibition : It may inhibit specific enzymes critical for metabolic processes, which could lead to therapeutic applications in metabolic disorders.

Case Studies and Research Findings

Several studies have explored the biological effects of compounds similar to 8-((2-hydroxyethyl)thio)-3-methyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione:

Study 1: Antiviral Activity

A study conducted on a related purine derivative demonstrated significant antiviral activity against influenza viruses. The mechanism was attributed to the inhibition of viral RNA polymerase, highlighting the potential for developing antiviral therapies based on similar structures.

Study 2: Anticancer Mechanisms

In vitro studies on purine derivatives indicated that they could induce apoptosis in cancer cell lines by activating caspase pathways. This suggests that 8-((2-hydroxyethyl)thio)-3-methyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione may have similar effects.

Study 3: Enzyme Interaction

Research involving molecular docking simulations revealed that the compound could effectively bind to key enzymes involved in nucleotide metabolism. This binding could inhibit enzyme activity and alter metabolic pathways.

Comparison with Related Compounds

To better understand the uniqueness of 8-((2-hydroxyethyl)thio)-3-methyl-7-(3-methylbenzyl)-1H-purine-2,6(3H,7H)-dione, it is useful to compare it with structurally similar compounds:

Compound Name	Unique Features	Biological Activity
8-((2-hydroxyethyl)thio)-3-methylpurine	Lacks methylbenzyl group	Moderate anticancer activity
7-(4-methylbenzyl)purine	Lacks hydroxyethylthio group	Antiviral properties
8-Aminoguanosine	Amino group at position 8	Potential antiviral properties

Comparison with Similar Compounds

Substituent Variations at Position 8

The position 8 substituent critically modulates biological activity and physicochemical properties. Key analogs include:

Compound Name	Position 8 Substituent	Position 3	Position 7	Key Findings	Reference
Target Compound	2-hydroxyethylthio	Methyl	3-methylbenzyl	Thioether enhances metabolic stability vs. amino/oxygen analogs
8-((3-hydroxypropyl)thio)-1,3-dimethyl	3-hydroxypropylthio	1,3-Dimethyl	3-methylbenzyl	Longer alkyl chain may increase lipophilicity; dimethyl at N1/N3 alters steric effects
ZINC06444857 (Compound 5)	3-(1H-imidazol-1-yl)propylamino	Methyl	Naphthalen-3-ylmethyl	Potent kinesin spindle protein (Eg5) inhibitor (IC50 = 2.37 µM); naphthalene enhances binding
8-[Bis(2-hydroxyethyl)amino]-1,3-dimethyl	Bis(2-hydroxyethyl)amino	1,3-Dimethyl	3-methylbenzyl	Amino substitution improves solubility but reduces membrane permeability

Key Observations :

• Thioether vs. Amino/Oxygen Groups: The thioether in the target compound may confer greater resistance to oxidative metabolism compared to amino or oxygen-linked substituents (e.g., in ZINC06444857 or caffeine derivatives) .
• Chain Length : The 3-hydroxypropylthio analog () exhibits increased hydrophobicity compared to the target’s 2-hydroxyethylthio group, which could affect tissue distribution .
• Biological Activity: Amino-substituted analogs (e.g., ZINC06444857) demonstrate potent enzyme inhibition, suggesting that the target’s thioether group may prioritize stability over direct target engagement .

Substituent Variations at Position 7

The 3-methylbenzyl group at position 7 is conserved in several analogs, but substitutions with bulkier aromatic groups (e.g., naphthalenyl or quinazolinyl) enhance target binding in specific contexts:

• Linagliptin () : Features a 4-methylquinazolin-2-ylmethyl group at position 7, contributing to its high selectivity for dipeptidyl peptidase-4 (DPP-4) inhibition .
• ZINC06444857 () : A naphthalen-3-ylmethyl group at position 7 enhances hydrophobic interactions in the Eg5 binding pocket .

Key Observation : The 3-methylbenzyl group in the target compound balances steric bulk and hydrophobicity, making it versatile but less optimized for specific targets compared to specialized analogs.

Substituent Variations at Position 3

• Methyl vs. Isohexyl () : In 3,7-disubstituted purine-2,6-diones, isohexyl at position 3 (compound 8e) showed optimal activity in biochemical assays, outperforming methyl or shorter alkyl chains .

Implication : The target’s 3-methyl group is suboptimal for maximal activity in some contexts but minimizes steric hindrance for broader applicability.